Cas no 1427956-44-2 (N-(1-Cyanocyclopentyl)-1-(2-fluorophenyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridazinecarboxamide)

• Product Name: N-(1-Cyanocyclopentyl)-1-(2-fluorophenyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridazinecarboxamide
• CAS No: 1427956-44-2
• MF: C₁₈H₁₇FN₄O₂
• MW: 340.351587057114
• CID: 5451975
• PubChem ID: 71943778
• Update Time: 2025-07-29

N-(1-Cyanocyclopentyl)-1-(2-fluorophenyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• Z203428310
• 1427956-44-2
• EN300-26689303
• N-(1-cyanocyclopentyl)-1-(2-fluorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxamide
• N-(1-Cyanocyclopentyl)-1-(2-fluorophenyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridazinecarboxamide

• Inchi： 1S/C18H17FN4O2/c1-12-10-15(24)16(17(25)21-18(11-20)8-4-5-9-18)22-23(12)14-7-3-2-6-13(14)19/h2-3,6-7,10H,4-5,8-9H2,1H3,(H,21,25)
• InChI Key： BYUMFMKVDDHVTC-UHFFFAOYSA-N
• SMILES： C1(C(NC2(C#N)CCCC2)=O)=NN(C2=CC=CC=C2F)C(C)=CC1=O

Computed Properties

• Exact Mass: 340.13355396g/mol
• Monoisotopic Mass: 340.13355396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.20±0.20(Predicted)

Additional information on N-(1-Cyanocyclopentyl)-1-(2-fluorophenyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridazinecarboxamide

Introduction to N-(1-Cyanocyclopentyl)-1-(2-fluorophenyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridazinecarboxamide (CAS No. 1427956-44-2)

N-(1-Cyanocyclopentyl)-1-(2-fluorophenyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridazinecarboxamide

This compound, identified by its CAS number CAS No. 1427956-44-2, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates several key features that make it a promising candidate for further research and development, particularly in the realm of medicinal chemistry.

The core structure of this compound is characterized by a pyridazine ring system, which is a heterocyclic aromatic compound containing nitrogen atoms at positions 1 and 3 of the six-membered ring. The presence of a cyano group at the cyclopentyl position and a fluoro substituent on the phenyl ring introduces unique electronic and steric properties that can influence its biological activity. Additionally, the amide functionality at the terminal position provides a versatile handle for further chemical modifications.

In recent years, there has been growing interest in developing novel compounds with pyridazine cores due to their diverse pharmacological properties. Pyridazines have been shown to exhibit activities across a wide range of therapeutic areas, including anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of substituents in N-(1-cyanocyclopentyl)-1-(2-fluorophenyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridazinecarboxamide suggests that it may possess unique interactions with biological targets, making it an attractive scaffold for drug discovery.

The fluorine atom in the 2-fluorophenyl group is particularly noteworthy, as fluorine substitution can significantly enhance the metabolic stability and binding affinity of a molecule. This property has been exploited in numerous successful drugs, where fluorine atoms improve pharmacokinetic profiles and therapeutic efficacy. The combination of the cyano group and the fluoro substituent in this compound may contribute to its ability to interact with biological targets in a specific manner, potentially leading to high selectivity and low toxicity.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in order to predict their biological activity. Computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have become increasingly sophisticated and are now capable of providing detailed insights into how a compound interacts with its biological target. These tools can be used to model the binding interactions of N-(1-cyanocyclopentyl)-1-(2-fluorophenyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridazinecarboxamide with potential targets such as enzymes or receptors.

The cyano group at the cyclopentyl position is another key feature that may contribute to the compound's biological activity. Cyano groups are known to be capable of forming hydrogen bonds and can also participate in π-stacking interactions with aromatic residues in proteins. This dual functionality could allow the compound to bind tightly to its target while maintaining flexibility in other regions of its structure.

In addition to its structural features, N-(1-cyanocyclopentyl)-1-(2-fluorophenyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridazinecarboxamide may also exhibit interesting physicochemical properties. For example, its solubility in various solvents can be influenced by the presence of polar functional groups such as the amide bond and the cyano group. These properties are important for formulating the compound into a suitable drug product and ensuring that it can be delivered effectively to patients.

The synthesis of this compound represents another area where advancements have been made. Modern synthetic methodologies have allowed chemists to construct complex molecules with high precision and efficiency. The synthesis of N-(1-cyanocyclopentyl)-1-(2-fluorophenyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridazinecarboxamide would likely involve multi-step reactions that require careful optimization to ensure high yields and purity.

In conclusion, N-(1-Cyanocyclopentyl)-1-(2-fluorophenyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridazinecarboxamide (CAS No. 1427956-44-2) is a promising compound with a unique molecular structure that may lead to novel therapeutic applications. Its combination of functional groups and structural features makes it an attractive candidate for further research and development in medicinal chemistry. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new drugs.